molecular formula C24H20N2O5S B306466 3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid

3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid

Cat. No. B306466
M. Wt: 448.5 g/mol
InChI Key: KHQQAOOBRYIXIM-QGJBXVFPSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid, also known as MEFB, is a thiazolidine-based compound that has been gaining increasing attention in scientific research. This compound has been found to have potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been found to inhibit the production of inflammatory cytokines, which can lead to the reduction of inflammation. In plants, this compound has been found to enhance the activity of enzymes involved in plant growth and development.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis, leading to the inhibition of tumor growth. Inflammatory cytokines have been found to be reduced in the presence of this compound, leading to the reduction of inflammation. In plants, this compound has been found to enhance plant growth and yield by promoting the activity of enzymes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has several advantages for lab experiments. It is easy to synthesize, and the synthesis method has been optimized for higher yields and purity. This compound is also stable, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It is relatively expensive, which can limit its use in large-scale experiments. This compound can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid. In medicine, further studies are needed to explore the anti-cancer and anti-inflammatory properties of this compound. In agriculture, further studies are needed to explore the potential of this compound as a plant growth regulator. In environmental science, further studies are needed to explore the potential of this compound as a water treatment agent. Additionally, further studies are needed to explore the mechanism of action of this compound and to optimize the synthesis method for higher yields and purity.

Synthesis Methods

The synthesis of 3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid involves the reaction between 3-(2-methoxyethyl)-4-oxo-2-phenyliminothiazolidin-5-ylidene) methyl)-2-furyl) benzoic acid and sodium borohydride. This reaction results in the reduction of the imine group to an amine group, leading to the formation of this compound. The synthesis of this compound has been reported in various scientific journals, and the method has been optimized for higher yields and purity.

Scientific Research Applications

3-(5-{[3-(2-Methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been found to have potential applications in various fields of scientific research. In medicine, this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. This compound has also been studied for its potential as an anti-inflammatory agent. In agriculture, this compound has been studied for its potential as a plant growth regulator. Studies have shown that this compound can enhance plant growth and yield. In environmental science, this compound has been studied for its potential as a water treatment agent. Studies have shown that this compound can effectively remove heavy metals from water.

properties

Molecular Formula

C24H20N2O5S

Molecular Weight

448.5 g/mol

IUPAC Name

3-[5-[(E)-[3-(2-methoxyethyl)-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid

InChI

InChI=1S/C24H20N2O5S/c1-30-13-12-26-22(27)21(32-24(26)25-18-8-3-2-4-9-18)15-19-10-11-20(31-19)16-6-5-7-17(14-16)23(28)29/h2-11,14-15H,12-13H2,1H3,(H,28,29)/b21-15+,25-24?

InChI Key

KHQQAOOBRYIXIM-QGJBXVFPSA-N

Isomeric SMILES

COCCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC(=CC=C3)C(=O)O)/SC1=NC4=CC=CC=C4

SMILES

COCCN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)C(=O)O)SC1=NC4=CC=CC=C4

Canonical SMILES

COCCN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)C(=O)O)SC1=NC4=CC=CC=C4

Origin of Product

United States

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